Cas no 2138355-64-1 (1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 2138355-64-1
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6416925
• PubChem ID: 165479912
• Update Time: 2025-05-24

1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine
• 2138355-64-1
• EN300-1111245

• Inchi： 1S/C10H19N3O/c1-8-5-13(12-9(8)11)6-10(2,3)7-14-4/h5H,6-7H2,1-4H3,(H2,11,12)
• InChI Key： BQJVPIBLEVPPDJ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine

Introduction to 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 2138355-64-1)

1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 2138355-64-1, this compound represents a promising candidate for further research and development in medicinal chemistry. Its molecular structure, featuring a pyrazole core substituted with specific alkyl and aryl groups, makes it an intriguing subject for investigation into its pharmacological effects.

The compound's pyrazole moiety is a well-known pharmacophore in drug design, contributing to its versatility in interacting with biological targets. The presence of a 3-methoxy-2,2-dimethylpropyl side chain and a 4-methyl group on the pyrazole ring introduces steric and electronic modifications that can influence its binding affinity and selectivity. These structural features are critical in determining its potential role in therapeutic applications, particularly in the development of novel small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The methoxy group, in particular, has been shown to enhance solubility and metabolic stability, making it an attractive modification for drug candidates.

In the context of modern drug discovery, the synthesis of derivatives of 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine has become a focus of interest. Researchers are exploring methods to optimize its chemical properties while maintaining or enhancing its biological activity. Techniques such as combinatorial chemistry and high-throughput screening are being employed to rapidly identify analogs with improved pharmacokinetic profiles.

The pyrazole scaffold is particularly valuable in medicinal chemistry due to its ability to mimic natural products and interact with multiple binding sites on biological macromolecules. The structural flexibility of the pyrazole ring allows for the introduction of various substituents without compromising its core functionality. This characteristic makes 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine a versatile building block for designing molecules with tailored biological activities.

Current research is also exploring the potential applications of this compound in treating neurological disorders. The pyrazole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The 4-methyl group on the pyrazole ring may play a crucial role in modulating receptor interactions, which could lead to novel therapeutic strategies for conditions such as epilepsy and neurodegenerative diseases.

Another area of interest is the use of 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine as an intermediate in the synthesis of more complex pharmaceuticals. Its structural framework provides a stable platform for further functionalization, allowing chemists to explore diverse chemical transformations. This adaptability makes it a valuable asset in synthetic organic chemistry and drug development pipelines.

The compound's stability under various conditions is another important factor contributing to its appeal as a pharmaceutical intermediate. Studies have demonstrated that it remains stable under standard storage conditions, ensuring consistent quality throughout the synthesis process. This reliability is crucial for industrial-scale production and clinical trials.

Future directions in research may involve exploring the synthetic pathways for producing 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine more efficiently. Green chemistry principles are being increasingly applied to minimize waste and reduce environmental impact during synthesis. Innovations in catalytic methods and solvent systems could further enhance the sustainability of producing this compound.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals as well. Researchers are investigating how modifications to its structure could lead to new products with applications in crop protection and material science.

In conclusion, 1-(3-methoxy-2,2-dimethylpropyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 2138355-64-1) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activities. Ongoing research continues to uncover new possibilities for its use in drug development, particularly in treating neurological disorders and other diseases. As synthetic methods improve and computational tools become more sophisticated, the future prospects for this compound remain bright.